Cas no 722465-56-7 (4-(2-Fluorophenyl)-5-(pyridin-3-yl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-(2-Fluorophenyl)-5-(pyridin-3-yl)-4H-1,2,4-triazole-3-thiol
• CAS No: 722465-56-7
• MF: C₁₃H₉FN₄S
• MW: 272.300763845444
• CID: 3105559
• PubChem ID: 2389268
• Update Time: 2025-10-29

4-(2-Fluorophenyl)-5-(pyridin-3-yl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-(2-Fluoro-phenyl)-5-pyridin-3-yl-4H-[1,2,4]triazole-3-thiol
• AKOS000116546
• Z56277043
• CS-0219665
• 722465-56-7
• 4-(2-fluorophenyl)-5-(pyridin-3-yl)-4H-1,2,4-triazole-3-thiol
• SCHEMBL18559219
• 4-(2-fluorophenyl)-3-pyridin-3-yl-1H-1,2,4-triazole-5-thione
• EN300-04622
• 4-(2-Fluorophenyl)-5-(pyridin-3-yl)-4H-1,2,4-triazole-3-thiol

• Inchi： 1S/C13H9FN4S/c14-10-5-1-2-6-11(10)18-12(16-17-13(18)19)9-4-3-7-15-8-9/h1-8H,(H,17,19)
• InChI Key： DCCQOKKJJMDNHL-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2C=NC=CC=2)N1C1C=CC=CC=1F

Computed Properties

• Exact Mass: 272.05319564Da
• Monoisotopic Mass: 272.05319564Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 72.6Ų

Additional information on 4-(2-Fluorophenyl)-5-(pyridin-3-yl)-4H-1,2,4-triazole-3-thiol

4-(2-Fluorophenyl)-5-(pyridin-3-yl)-4H-1,2,4-triazole-3-thiol (CAS No. 722465-56-7): A Comprehensive Overview

The compound 4-(2-fluorophenyl)-5-(pyridin-3-yl)-4H-1,2,4-triazole-3-thiol, identified by the CAS registry number 722465-56-7, is a heterocyclic sulfur-containing compound with a unique structural arrangement. This compound belongs to the class of triazoles, which are widely recognized for their versatility in organic synthesis and their applications in various fields such as pharmaceuticals, agrochemicals, and materials science. The presence of a fluorophenyl group and a pyridinyl group introduces additional functional diversity, making this compound a promising candidate for further exploration in both academic and industrial settings.

The synthesis of 4-(2-fluorophenyl)-5-(pyridin-3-yl)-4H-1,2,4-triazole-3-thiol typically involves multi-step reactions that capitalize on the reactivity of thioureas and related intermediates. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes to prepare such compounds. For instance, the use of transition metal catalysts or microwave-assisted synthesis has been reported to enhance reaction yields and reduce production times. These developments underscore the importance of continuous innovation in synthetic methodologies to meet the growing demand for complex heterocyclic compounds.

The structural features of this compound are particularly noteworthy. The triazole ring system is known for its stability and ability to participate in hydrogen bonding, which can significantly influence its physical properties and biological activity. The substitution pattern—specifically the placement of the fluorophenyl group at position 4 and the pyridinyl group at position 5—contributes to its unique electronic characteristics. Fluorine atoms are well-known for their electron-withdrawing effects, which can modulate the reactivity of adjacent functional groups. Similarly, the pyridinyl moiety introduces aromaticity and potential sites for further functionalization.

Recent studies have highlighted the potential of 4-(2-fluorophenyl)-5-(pyridin-3-yl)-4H-1,2,4-triazole-3-thiol as a building block in drug discovery. Its ability to act as a ligand in metalloenzyme inhibition has been explored in several research articles. For example, researchers have demonstrated that this compound can bind to zinc-containing enzymes with high affinity, suggesting its potential as an anti-cancer agent or an inhibitor of neurodegenerative diseases. Additionally, its thiol group provides opportunities for redox-based applications, such as in antioxidant therapies or as a component in bioconjugate chemistry.

In terms of material science applications, the compound's ability to form stable coordination complexes has been leveraged in the development of new materials with tailored optical and electronic properties. For instance, studies have shown that incorporating this triazole derivative into polymer matrices can enhance their thermal stability and mechanical strength. Furthermore, its fluorescence properties under UV light make it a candidate for use in sensors or imaging agents.

The pharmacokinetic profile of 4-(2-fluorophenyl)-5-(pyridin-3-yl)-4H-1,2,4-triazole-3-thiol is another area of active research. Preclinical studies have indicated that this compound exhibits moderate bioavailability when administered orally, with favorable distribution characteristics across various tissues. However, further investigations are required to fully understand its metabolism and excretion pathways before it can be considered for clinical trials.

In conclusion, 4-(2-fluorophenyl)-5-(pyridin-3-yli)-4H-lH-triazole-S-thiol (CAS No. 722465-S6-S) represents a versatile platform for exploring novel chemical entities with diverse applications. Its unique structure combines functional groups that offer both chemical reactivity and biological relevance. As research continues to uncover its potential uses across multiple disciplines—from drug discovery to materials science—this compound is poised to play an increasingly important role in advancing modern chemistry.